Cas no 857493-71-1 (4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile)

4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile is a pyrimidine-based compound with a tert-butylphenyl substituent, offering unique structural and functional properties. Its molecular framework, featuring a sulfanyl group and a cyano moiety, enhances reactivity and potential applications in pharmaceutical and agrochemical synthesis. The tert-butyl group contributes to improved stability and lipophilicity, making it valuable in drug design for enhanced bioavailability. The compound’s heterocyclic core allows for versatile modifications, facilitating its use as an intermediate in the development of biologically active molecules. Its well-defined structure ensures reproducibility in research and industrial applications, supporting its role in advanced chemical synthesis.
4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile structure
857493-71-1 structure
Product Name:4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile
CAS No:857493-71-1
MF:C15H15N3OS
MW:285.364101648331
CID:6783350
PubChem ID:7453769
Update Time:2025-06-13

4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL20304531
    • NS-04740
    • 4-(4-tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydropyrimidine-5-carbonitrile
    • F3284-7834
    • starbld0048086
    • 4-(4-(tert-butyl)phenyl)-2-mercapto-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
    • MFCD07189736
    • 857493-71-1
    • AKOS002256751
    • 4-(4-tert-Butylphenyl)-2-mercapto-6-oxo-1,6-dihydropyrimidine-5-carbonitrile
    • AS-871/43477513
    • 4-(4-tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile
    • 6-(4-tert-butylphenyl)-4-oxo-2-sulfanylidene-1H-pyrimidine-5-carbonitrile
    • 4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile
    • Inchi: 1S/C15H15N3OS/c1-15(2,3)10-6-4-9(5-7-10)12-11(8-16)13(19)18-14(20)17-12/h4-7H,1-3H3,(H2,17,18,19,20)
    • InChI Key: IIJVFFBOWAKJOE-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(C#N)=C(C2C=CC(=CC=2)C(C)(C)C)N1)=O

Computed Properties

  • Exact Mass: 285.09358328g/mol
  • Monoisotopic Mass: 285.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 97Ų

4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile Pricemore >>

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Additional information on 4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile

Comprehensive Overview of 4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile (CAS No. 857493-71-1)

4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile (CAS No. 857493-71-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, characterized by its unique pyrimidinecarbonitrile core and tert-butylphenyl substituent, exhibits remarkable potential in various applications, ranging from pharmaceutical intermediates to advanced material synthesis. Its molecular structure, featuring a sulfanyl group and a carbonitrile moiety, makes it a versatile building block for researchers exploring novel chemical entities.

In recent years, the demand for heterocyclic compounds like 4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile has surged, driven by their utility in drug discovery and development. The compound's pyrimidine scaffold is particularly noteworthy, as it is a common motif in many biologically active molecules. Researchers are increasingly investigating its role in the synthesis of kinase inhibitors, antiviral agents, and anticancer drugs, aligning with the growing interest in targeted therapies and personalized medicine.

The tert-butylphenyl group in this compound enhances its lipophilicity, which is a critical factor in optimizing drug-like properties such as membrane permeability and metabolic stability. This feature has made CAS No. 857493-71-1 a subject of interest in ADME (Absorption, Distribution, Metabolism, and Excretion) studies, a hot topic in pharmaceutical research. Additionally, the sulfanyl moiety offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

Beyond pharmaceuticals, 4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile has potential applications in material science. Its robust structure and functional groups make it a candidate for developing organic semiconductors and photovoltaic materials, areas that are gaining traction due to the global push for sustainable energy solutions. The compound's ability to participate in cross-coupling reactions and click chemistry further expands its utility in designing advanced materials.

From a synthetic perspective, the preparation of CAS No. 857493-71-1 involves multi-step organic transformations, often requiring catalysis and green chemistry principles to improve yield and reduce environmental impact. This aligns with the broader industry trend toward sustainable synthesis, a topic frequently searched by chemists and environmental scientists. The compound's carbonitrile group, in particular, is a valuable handle for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

In summary, 4-(4-Tert-butylphenyl)-6-oxo-2-sulfanyl-1,6-dihydro-5-pyrimidinecarbonitrile (CAS No. 857493-71-1) is a multifaceted compound with significant promise in both pharmaceutical and material science applications. Its unique structural features, combined with the growing demand for heterocyclic building blocks, position it as a valuable asset in modern chemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and materials.

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